(E)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-3-(thiophen-2-yl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-3-(thiophen-2-yl)acrylamide, also known as FLICA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. FLICA is a small molecule inhibitor that targets the caspase family of proteins, which are involved in programmed cell death or apoptosis.
Scientific Research Applications
Polymerization and Material Science
Acrylamide derivatives are extensively explored for their polymerization properties. For instance, poly(N-isopropyl acrylamide) is a thermoresponsive polymer widely investigated for drug delivery, utilizing controlled room-temperature RAFT polymerization to achieve precise polymer structures (Convertine et al., 2004). This suggests potential for (E)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-3-(thiophen-2-yl)acrylamide in creating specialized polymers with specific physicochemical properties for targeted applications.
Sensing and Detection
Acrylamide derivatives have been employed in developing sensitive probes for detecting various substances. Fluorescent dyes and sensors derived from acrylamide compounds demonstrate applications in bioimaging and environmental monitoring. For example, the synthesis of fluorescent dyes bearing thioimidate and thiazolyl moieties from related compounds shows potential in creating color-tunable fluorophores (Witalewska et al., 2019). This indicates the capacity of (E)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-3-(thiophen-2-yl)acrylamide to serve as a building block in the synthesis of novel fluorescent materials for specific detection applications.
Biomedical Applications
In the biomedical domain, acrylamide derivatives are researched for their role in drug delivery systems and as components in hydrogels that respond to environmental stimuli, such as temperature or pH. These materials can be designed to release therapeutic agents in a controlled manner or to undergo changes in properties under specific conditions, enhancing their efficacy in biomedical applications.
Corrosion Inhibition
Some acrylamide derivatives are investigated for their corrosion inhibitory properties, indicating potential applications in protecting metals from corrosion in various industrial processes. For instance, research on new acrylamide derivatives as corrosion inhibitors in nitric acid solutions demonstrates their effectiveness and suggests potential for similar compounds in corrosion protection (Abu-Rayyan et al., 2022).
Environmental and Chemical Sensing
The synthesis and functionalization of acrylamide derivatives for environmental sensing, particularly for detecting metal ions in water, highlight their utility in environmental monitoring and safety. Turn-on fluorogenic and chromogenic detection systems based on acrylamide copolymers demonstrate selective sensitivity to specific metal ions, offering tools for environmental analysis (Geng et al., 2014).
properties
IUPAC Name |
(E)-N-[2-(2-fluorophenyl)-2-methoxypropyl]-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNO2S/c1-17(21-2,14-7-3-4-8-15(14)18)12-19-16(20)10-9-13-6-5-11-22-13/h3-11H,12H2,1-2H3,(H,19,20)/b10-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYAJMDKMBDRTLJ-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C=CC1=CC=CS1)(C2=CC=CC=C2F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(CNC(=O)/C=C/C1=CC=CS1)(C2=CC=CC=C2F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.